Cas no 40460-91-1 (2-(4-bromophenyl)propanal)

2-(4-bromophenyl)propanal structure

2-(4-bromophenyl)propanal structure

Product Name:2-(4-bromophenyl)propanal

CAS No:40460-91-1

Molecular Formula:C₉H₉OBr

Molecular Weight:213.071

MDL:MFCD11936753

CID:4487712

PubChem ID:569059

2-(4-bromophenyl)propanal Properties

Names and Identifiers

- Benzeneacetaldehyde, 4-bromo-α-methyl-
- 2-(4-BROMO-PHENYL)-PROPIONALDEHYDE
- 2-(4-bromophenyl)propanal
- 40460-91-1
- 2-(4-Bromophenyl)propanal #
- 2-(4-Bromophenyl)propanal
- A1-42494
- Z1269114153
- G28803
- QBA46091
- WJTCCULQAHZZRE-UHFFFAOYSA-N
- AKOS015150761
- Benzeneacetaldehyde, 4-bromo-a-methyl-
- F8884-2416
- EN300-266344
- Benzeneacetaldehyde, 4-bromo-.alpha.-methyl-
- SCHEMBL686436
- MDL： MFCD11936753
- InChIKey： WJTCCULQAHZZRE-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H9BrO/c1-7(6-11)8-2-4-9(10)5-3-8/h2-7H,1H3

Computed Properties

Exact Mass: 211.98368g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 211.98368g/mol
Heavy Atom Count: 11
Complexity: 128
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Topological Polar Surface Area: 17.1Å²

2-(4-bromophenyl)propanal Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01C728-50mg	Benzeneacetaldehyde, 4-bromo-a-methyl-	40460-91-1	95%	50mg	$148.00	2024-05-03
A2B Chem LLC	AW47840-50mg	2-(4-Bromophenyl)propanal	40460-91-1	93%	50mg	$112.00	2024-04-20
Aaron	AR01C7AK-50mg	Benzeneacetaldehyde, 4-bromo-a-methyl-	40460-91-1	95%	50mg	$126.00	2025-02-09
Enamine	EN300-266344-0.05g	2-(4-bromophenyl)propanal	40460-91-1	95.0%	0.05g	$73.0	2025-03-20
Life Chemicals	F8884-2416-0.25g	2-(4-bromophenyl)propanal	40460-91-1	95%+	0.25g	$258.0	2023-11-21
Matrix Scientific	237274-2.500g	2-(4-Bromophenyl)propanal, 95%	40460-91-1	95%	2.500g	$1980.00	2023-09-11
TRC	B804260-10mg	2-(4-bromophenyl)propanal	40460-91-1		10mg	$ 50.00	2022-06-06

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

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